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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2,6-
difluoroaniline (CAS No. 67567-26-4), a versatile building block in pharmaceutical and

chemical synthesis.[1][2][3] Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Chemical and Physical Properties
4-Bromo-2,6-difluoroaniline is a tri-halogenated aniline derivative.[2] It appears as a white to

brown crystalline powder or solid.[3][4][5][6] While stable under recommended storage

conditions, it may react with strong oxidizing agents, acids, and bases.[4][5][7]

Table 1: Physical and Chemical Properties of 4-Bromo-2,6-difluoroaniline
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Property Value Source(s)

CAS Number 67567-26-4
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Molecular Formula C₆H₄BrF₂N [4][5][6][9]

Molecular Weight 208.01 g/mol [1][2][9]

Appearance
White to brown crystalline

powder/solid
[3][4][5][6]

Melting Point 63-65 °C [4][5][6][11][12]

Boiling Point 188.2 ± 35.0 °C (Predicted) [5]

Density 1.788 ± 0.06 g/cm³ (Predicted) [1][5]

Solubility

Sparingly soluble in water;

soluble in most organic

solvents.[3][5]

[3][5]

Stability

Stable under recommended

storage conditions.[4][5] Air

sensitive.[10]

[4][5][10]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.[3][7]
[3][7]

Hazard Identification and Classification
This chemical is classified as hazardous. It is harmful if swallowed, inhaled, or in contact with

skin. It is also known to cause skin and serious eye irritation and may lead to respiratory

irritation.[7][8][10]

Table 2: GHS Hazard Classification for 4-Bromo-2,6-difluoroaniline
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: Multiple Safety Data Sheets[4][7][8][9]

Signal Word: Warning[8][9][12]

Experimental Protocols for Safe Handling
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4][8][13]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[1][4][13]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][4][8]

Skin Protection

Impervious, fire/flame-resistant

clothing. Handle with chemical-

resistant gloves (inspected

prior to use).

[1][4][8]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge (e.g.,

N95 or P2).

[4][8]

General Handling Procedures
Avoid contact with skin, eyes, and clothing.[7][8]

Avoid the formation of dust and aerosols.[7][8][14]

Do not eat, drink, or smoke in areas where the chemical is handled.[4][7][8]

Wash hands thoroughly after handling and before breaks.[4][7][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7][8]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3][7]

Store locked up.[7][8][14]

Emergency Procedures
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Table 4: First Aid Protocols for 4-Bromo-2,6-difluoroaniline Exposure

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately.

[4][7][8][14]

Skin Contact

Immediately take off

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Consult a doctor.

[7][8][14]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, also under

the eyelids. Remove contact

lenses, if present and easy to

do. Continue rinsing. Get

medical attention.

[4][7][8][14]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[7][8][14][15]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment, including chemical-impermeable gloves and a respirator. Avoid breathing dust

and vapors.[8][14]
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Containment and Cleanup: Sweep up the spilled substance while avoiding dust generation.

Collect the material in a suitable, closed container for disposal. Use spark-proof tools and

explosion-proof equipment.[4][8]

Environmental Precautions: Prevent the substance from entering drains.[7]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

[14]

Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen

oxides, hydrogen fluoride, and hydrogen bromide gas.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[4][8]

Toxicological and Disposal Information
Toxicological Data
Detailed quantitative toxicological data for 4-Bromo-2,6-difluoroaniline is limited. The primary

hazards are based on its classification as an acute toxin and irritant.[4][7][8]

Disposal Considerations
Dispose of contents and containers in accordance with local, state, and national regulations.[4]

[8] Disposal should be handled by an accredited disposal contractor.[4]

Visual Safety Guides
The following diagrams illustrate key safety and emergency workflows.
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Workflow for Handling 4-Bromo-2,6-difluoroaniline

Preparation

Handling

Storage & Disposal

Review SDS

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Avoid Dust Formation

Use Non-Sparking Tools

Store in Tightly Closed Container

Post-Experiment

Store in Cool, Dry, Ventilated Area

Dispose via Approved Waste Facility

Click to download full resolution via product page

Caption: General Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b033399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response to Exposure

Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide Oxygen if Needed.

Remove Contaminated Clothing.
Wash with Soap & Water (15 min).

Rinse with Water (15 min).
Remove Contact Lenses.

Rinse Mouth.
Do NOT Induce Vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid for Exposure
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Spill Response Protocol

Spill Detected

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Respirator, Gloves, etc.)

Ensure Adequate Ventilation

Contain Spill
(Avoid Dust Generation)

Collect with Non-Sparking Tools
into a Closed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Accidental Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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